(2R,4R)-4-methoxy-N-methylpyrrolidine-2-carboxamide hydrochloride
Overview
Description
(2R,4R)-4-methoxy-N-methylpyrrolidine-2-carboxamide hydrochloride, commonly known as MMPCA-HCl, is a synthetic compound that has been studied extensively for its potential applications in various scientific fields. MMPCA-HCl is a white powder that is soluble in water and is composed of a pyrrolidine ring, a carboxamide group, and a methoxy group. This compound has been found to have a wide range of biological and chemical properties, making it a useful tool for scientific research.
Scientific Research Applications
MMPCA-HCl has been studied extensively for its potential applications in various scientific fields. It has been found to be useful in the fields of biochemistry, pharmacology, and medicinal chemistry. For example, it has been used to study the effects of drugs on human cells, to study the effects of hormones on human cells, and to study the effects of drugs on proteins. Additionally, MMPCA-HCl has been used to study the effects of drugs on enzymes and to study the structure of proteins.
Mechanism of Action
The mechanism of action of MMPCA-HCl is not well understood. However, it is believed that the compound binds to proteins in the cell and alters their structure, leading to changes in the activity of the proteins. Additionally, it is believed that MMPCA-HCl can interact with enzymes and alter their activity, leading to changes in the metabolism of the cell.
Biochemical and Physiological Effects
MMPCA-HCl has been found to have a wide range of biochemical and physiological effects. For example, it has been found to inhibit the production of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. Additionally, it has been found to inhibit the production of nitric oxide, which is involved in blood vessel relaxation. Finally, it has been found to inhibit the production of certain hormones, such as cortisol, which is involved in stress response.
Advantages and Limitations for Lab Experiments
MMPCA-HCl has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a convenient tool for scientists. Additionally, it is relatively stable, making it suitable for long-term storage. However, one limitation of MMPCA-HCl is that it is not very soluble in water, making it difficult to use in some experiments.
Future Directions
There are several potential future directions for research involving MMPCA-HCl. One direction is to further study the mechanisms of action of the compound, in order to better understand how it affects proteins, enzymes, and hormones. Additionally, further research could be conducted to determine the effects of MMPCA-HCl on human cells, and to determine the potential therapeutic uses of the compound. Finally, further research could be conducted to determine the long-term effects of MMPCA-HCl on human health.
Synthesis Methods
MMPCA-HCl is synthesized using a method known as “solid-phase synthesis.” This method involves the use of a solid support, such as a resin, to attach the desired molecules to the desired target molecules. The synthesis begins with the attachment of a pyrrolidine ring to a resin support. Then, a carboxamide group and a methoxy group are added to the pyrrolidine ring. Finally, the resulting product is treated with hydrochloric acid to produce MMPCA-HCl. The entire process takes several steps and requires careful attention to detail in order to produce a successful product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R,4R)-4-methoxy-N-methylpyrrolidine-2-carboxamide hydrochloride involves the reaction of (R)-4-methoxy-2-pyrrolidinone with methylamine followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "(R)-4-methoxy-2-pyrrolidinone", "Methylamine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: (R)-4-methoxy-2-pyrrolidinone is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting mixture is then cooled to 0°C and sodium borohydride is added slowly with stirring. The reaction is allowed to proceed for 2 hours at 0°C.", "Step 3: The reaction mixture is then quenched with water and extracted with ethyl acetate. The organic layer is dried over magnesium sulfate and concentrated under reduced pressure.", "Step 4: The resulting crude product is dissolved in hydrochloric acid and stirred at room temperature for 2 hours.", "Step 5: The product is then filtered and washed with water to yield (2R,4R)-4-methoxy-N-methylpyrrolidine-2-carboxamide hydrochloride as a white solid." ] } | |
CAS RN |
2703749-48-6 |
Molecular Formula |
C7H15ClN2O2 |
Molecular Weight |
194.7 |
Purity |
95 |
Origin of Product |
United States |
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